tert-butyl N-{1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-4-yl}carbamate

• IUPAC Name: tert-butyl N-[1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-4-yl]carbamate
• InChI: InChI=1S/C20H33BN4O4/c1-18(2,3)27-17(26)24-15-8-10-25(11-9-15)16-22-12-14(13-23-16)21-28-19(4,5)20(6,7)29-21/h12-13,15H,8-11H2,1-7H3,(H,24,26)
• InChI Key: RNTATACWQKNHJR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)N3CCC(CC3)NC(=O)OC(C)(C)C
• Molecular Formula: C20H33BN4O4
• Molecular Weight: 404.3 g/mol

Description

This compound is a significant intermediate of 1H-indazole derivatives. It has a molecular formula of C23H35BN2O5 and a molecular weight of 430.3 g/mol.

Synthesis Analysis

The synthesis of this compound involves two substitution reactions. The first step involves the reaction of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid with piperidine. The resulting product is then reacted with tert-butyl isocyanate.

Molecular Structure Analysis

The structure of this compound has been corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS. The single crystal structure was detected by means of X-ray diffraction. The optimized molecular structure was found to cohere with the single crystal structure ascertained via the experiment.

Chemical Reactions Analysis

As a significant intermediate of 1H-indazole derivatives, this compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction. The structure can be further modified to exploit the derivation of the indazole structure type.

Physical And Chemical Properties Analysis

The compound is a solid. Its SMILES string is O=C(OC©©C)N1CCC=C(B2OC©©C©©O2)C1.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Ceftolozane Intermediate : Tert-butyl N-(2-{[({1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate serves as an intermediate in the synthesis of ceftolozane, a potent antibiotic. .

Indazole Derivatives

• Anticancer and Antiviral Agents : Indazole derivatives exhibit diverse biological activities, including anticancer, antiviral, antibacterial, and antiprotozoal effects. Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate represents a significant intermediate in the synthesis of indazole derivatives. .

Chemical Engineering and Functional Materials

• Structural Diversity : Nitrogen heterocyclic compounds, including indazole derivatives, find applications in functional materials. Their structural diversity allows for tailoring properties such as photoelectric activity, insecticidal effects, and weeding capabilities. .

Agriculture and Pest Control

• Insecticidal Properties : Indazole derivatives have insecticidal effects, making them relevant for agricultural applications. .

Energy and Photoelectric Devices

• Photoelectric Activity : Indazole derivatives have potential in photoelectric devices. .

Biological Studies and Mechanism Exploration

• Conformational Analysis : The stable and unstable conformers of tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate provide insights into its behavior. .

Safety and Hazards

The compound is classified as a Combustible Solid. It does not have a flash point. It’s recommended to handle it under a chemical fume hood.

Mechanism of Action

Target of Action

It is known that similar compounds with a tetramethyl-1,3,2-dioxaborolan-2-yl group are often used in suzuki-miyaura cross-coupling reactions . These reactions are commonly used in the synthesis of biologically active compounds, suggesting that the compound could interact with a variety of biological targets.

Mode of Action

Compounds with a tetramethyl-1,3,2-dioxaborolan-2-yl group are known to undergo borylation reactions . In these reactions, the boron atom in the dioxaborolane ring can form a covalent bond with a carbon atom in another molecule, potentially altering the function of the target molecule .

Pharmacokinetics

The compound’s tetramethyl-1,3,2-dioxaborolan-2-yl group is known to be stable and resistant to metabolism, which could potentially enhance its bioavailability .